Cas no 1251602-49-9 (2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide)

• Product Name: 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide
• CAS No: 1251602-49-9
• MF: C₁₉H₂₀ClN₅O₂
• MW: 385.847402572632
• CID: 6451727
• PubChem ID: 49663060
• Update Time: 2025-10-16

2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide
• F3406-5416
• 2-[6-(4-chlorophenyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-cyclohexylacetamide
• AKOS024484360
• 2-(6-(4-chlorophenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-cyclohexylacetamide
• 1251602-49-9
• 2-[6-(4-chlorophenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-cyclohexylacetamide

• Inchi： 1S/C19H20ClN5O2/c20-14-8-6-13(7-9-14)16-10-11-17-23-24(19(27)25(17)22-16)12-18(26)21-15-4-2-1-3-5-15/h6-11,15H,1-5,12H2,(H,21,26)
• InChI Key： YSAZYYFWUCKMNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC2=NN(C(N2N=1)=O)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 385.1305526g/mol
• Monoisotopic Mass: 385.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide

Introduction to Compound with CAS No. 1251602-49-9 and Product Name: 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide

The compound with the CAS number 1251602-49-9 and the product name 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a combination of bpyridazine, triazole, and acetamide moieties, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of bpyridazine derivatives in medicinal chemistry. These compounds exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the triazole ring in the molecular framework enhances its binding affinity to biological targets, making it an attractive scaffold for designing novel therapeutic agents. Additionally, the acetamide group contributes to the molecule's solubility and bioavailability, which are critical factors in drug formulation.

The specific substitution pattern in 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide imparts unique chemical and biological properties. The 4-chlorophenyl moiety is known to enhance metabolic stability and binding interactions with enzymes and receptors. This feature is particularly relevant in the development of drugs that require prolonged half-life and targeted action. The 3-oxo group further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological systems.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in addressing various diseases. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The N-cyclohexylacetamide part of the molecule is designed to improve pharmacokinetic profiles by enhancing oral bioavailability and reducing gastrointestinal irritation. This design approach aligns with current trends in drug development aimed at optimizing therapeutic efficacy while minimizing side effects.

The synthesis of 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The use of advanced catalytic methods and purification techniques ensures high yield and purity, which are essential for subsequent biological evaluation. The structural complexity of this compound necessitates rigorous characterization using spectroscopic methods such as NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Biological activity assays have been conducted to evaluate the potential therapeutic benefits of this compound. Initial results indicate that it may possess significant inhibitory effects on target enzymes associated with metabolic disorders. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile. The integration of computational modeling techniques has also been employed to predict binding interactions between this compound and its target proteins. These computational approaches provide valuable insights into optimizing lead structures for improved potency and selectivity.

The development of novel heterocyclic compounds like 2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl-N-cyclohexylacetamide underscores the ongoing innovation in pharmaceutical research. The combination of structural diversity and functional groups allows for tailored design strategies that can address unmet medical needs. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their therapeutic potential.

The regulatory landscape for new drug candidates continues to evolve, emphasizing the need for comprehensive safety and efficacy data before clinical translation. This compound's journey from laboratory synthesis to potential clinical application involves stringent regulatory oversight to ensure patient safety and therapeutic benefit. Collaborative efforts between academic researchers and industry scientists are crucial in navigating these regulatory pathways efficiently.

In conclusion,1251602-49-9 represents a promising entity in pharmaceutical chemistry with significant potential for further development. Its unique structural features make it an attractive candidate for exploring new therapeutic modalities. Continued research efforts will be essential in unlocking its full pharmacological potential and bringing it closer to clinical reality.